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Compound of Interest

Compound Name: Roniciclib

Cat. No.: B8087102 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Roniciclib (also known as BAY 1000394) is a potent, orally bioavailable, small-molecule pan-

cyclin-dependent kinase (CDK) inhibitor.[1][2][3] It demonstrates broad-spectrum anti-

proliferative activity against a variety of cancer cell lines by targeting key regulators of the cell

cycle and transcription. Roniciclib inhibits multiple CDKs, including CDK1, CDK2, CDK4,

CDK7, and CDK9, with IC₅₀ values in the low nanomolar range.[3][4] This inhibition leads to

cell cycle arrest and apoptosis.[3][5] Due to its kinetic selectivity and prolonged residence time

on CDK2 and CDK9, it effectively suppresses the phosphorylation of the Retinoblastoma

protein (Rb) and the transcription of survival genes.[1][3][6] Accurate and consistent

preparation of Roniciclib stock solutions is critical for obtaining reliable and reproducible

results in cell-based assays.
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Property Value Reference

Molecular Formula C₁₈H₂₁F₃N₄O₃S [3][7]

Molecular Weight 430.44 g/mol [3][4]

CAS Number 1223498-69-8 [4][7]

Appearance White to off-white solid [4]

Purity >98% (typically)

Table 2: Solubility of Roniciclib

Solvent Solubility Notes Reference

Dimethyl Sulfoxide

(DMSO)

≥ 250 mg/mL (580.80

mM)

Use freshly opened,

anhydrous DMSO for

best results as

hygroscopic DMSO

can impact solubility.

[4]

Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Shelf Life Notes Reference

Solid Powder -20°C 3 years [4]

4°C 2 years [4]

Stock Solution in

DMSO
-80°C 2 years

Aliquot to avoid

repeated freeze-

thaw cycles.

[4]

-20°C 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

[4]

Table 4: Example Dilutions for a 10 mM Roniciclib Stock Solution
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Desired Final
Concentration

Volume of 10 mM Stock
per 1 mL of Media

Final DMSO Concentration

1 µM 0.1 µL 0.01%

10 µM 1 µL 0.1%

50 µM 5 µL 0.5%

100 µM 10 µL 1.0%

Note: It is recommended to keep the final DMSO concentration in cell culture media below

0.5% to minimize solvent-induced toxicity. A vehicle control (media with the same final

concentration of DMSO) should always be included in experiments.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Roniciclib Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Roniciclib, a common

starting concentration for subsequent dilutions in cell culture experiments.

Materials:

Roniciclib powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of Roniciclib:
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To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM solution:

Mass (mg) = 10 mM x 0.001 L x 430.44 g/mol = 4.3044 mg

Weigh the Roniciclib powder:

Carefully weigh out approximately 4.30 mg of Roniciclib powder using an analytical

balance in a fume hood or biological safety cabinet.

Dissolve in DMSO:

Transfer the weighed Roniciclib powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous, sterile DMSO to the tube.

Ensure complete dissolution:

Vortex the solution thoroughly until all the Roniciclib powder is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquot and store:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the 10

mM stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile cryovials.[4]

[8]

Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term

storage (up to 1 year).[4]

Protocol 2: Preparation of Working Solutions for Cell Treatment

This protocol outlines the dilution of the 10 mM Roniciclib stock solution to final working

concentrations for treating cells in culture.

Materials:
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10 mM Roniciclib stock solution in DMSO

Sterile, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Thaw the stock solution:

Thaw a single aliquot of the 10 mM Roniciclib stock solution at room temperature.

Prepare intermediate dilutions (optional but recommended):

To improve accuracy, especially for lower final concentrations, it is advisable to perform

serial dilutions. For example, to achieve a 1 µM final concentration in 1 mL of media, you

could first dilute the 10 mM stock 1:100 in sterile cell culture medium to create a 100 µM

intermediate solution. Then, add 10 µL of this intermediate solution to 990 µL of media.

Prepare the final working solution:

Directly add the required volume of the 10 mM stock solution to the pre-warmed complete

cell culture medium to achieve the desired final concentration. Refer to Table 4 for

example volumes.

Mix thoroughly by gentle pipetting or inverting the tube.

Treat the cells:

Remove the existing medium from the cells and replace it with the medium containing the

desired final concentration of Roniciclib.

Ensure a parallel control group of cells is treated with the same final concentration of

DMSO (vehicle control).

Incubate and analyze:
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Incubate the cells for the desired experimental duration.

Proceed with downstream analyses such as cell viability assays, cell cycle analysis, or

western blotting for target proteins like phosphorylated Rb.
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Caption: Experimental workflow for preparing and using Roniciclib.
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Roniciclib Mechanism of Action
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Caption: Simplified signaling pathway of Roniciclib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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